2-(3,3-Difluorocyclopentyl)ethan-1-ol
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Overview
Description
2-(3,3-Difluorocyclopentyl)ethan-1-ol is a compound that has attracted increasing attention in the fields of chemistry and biology due to its unique physical properties. It has a molecular formula of C7H12F2O and a molecular weight of 150.17 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopentyl group (a five-membered ring of carbon atoms) attached to an ethanol group (an ethyl group with a hydroxyl group attached). Two of the hydrogen atoms on the cyclopentyl group are replaced by fluorine atoms .Scientific Research Applications
Tandem Prins-type Cyclization
- Application : Utilized in synthesizing fused tetrahydrofuro[3,2-c]pyrano[2,3-b]chromene derivatives, an integral part of many natural products' structure (Someswarao, Khan, Reddy, & Sridhar, 2018).
Photocatalytic Hydrogen Production
- Application : Investigated for its impact on photocatalytic hydrogen production from C-3 alcohols, indicating its relevance in renewable energy research (López-Tenllado et al., 2019).
Structural Analysis of Glycols
- Application : Explored for its structural properties in glycols, contributing to a better understanding of molecular dynamics in these compounds (Gontrani et al., 2020).
Difluorohydroxylation of Indoles
- Application : Used in the difluorohydroxylation of substituted indoles, a process important for synthesizing certain pharmaceuticals (Lin, Ding, Shi, & Jiao, 2011).
Odorant Synthesis
- Application : Involved in the synthesis of novel woody–ambery odorants, highlighting its utility in fragrance chemistry (Kraft & Popaj, 2008).
Nickel(0)-Catalyzed Reactions
- Application : Plays a role in nickel(0)-catalyzed formations of oxaaluminacyclopentenes, relevant for the development of organic synthesis methods (Ohashi, Saijo, Arai, & Ogoshi, 2010).
Alcohol Dehydrogenases Study
- Application : Analyzed in the context of alcohol dehydrogenases from different sources, contributing to biochemical and pharmacological insights (Pietruszko, Crawford, & Lester, 1973).
Properties
IUPAC Name |
2-(3,3-difluorocyclopentyl)ethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F2O/c8-7(9)3-1-6(5-7)2-4-10/h6,10H,1-5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHWGOIPCPVLXQR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1CCO)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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